![molecular formula C13H19N3O4 B1448925 7-(tert-Butoxycarbonyl)-8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid CAS No. 1824023-99-5](/img/structure/B1448925.png)
7-(tert-Butoxycarbonyl)-8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid
Overview
Description
7-(tert-Butoxycarbonyl)-8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H19N3O4 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivatives
Synthesis Techniques : This compound can be synthesized through a sequence of reductive amination, chlorination, and cyclization. For example, the synthesis of 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, a related compound, has been achieved with an overall yield of 53%, with the effects of solvent and base on the cyclization reaction being thoroughly examined (Teng Da-wei, 2012).
Green Synthesis and Antimicrobial Activity : Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides have been synthesized through a condensation reaction involving imidazo[1,2-a]pyrazine-2-carboxylic acid. Some of these compounds exhibit significant antimicrobial activity (B. Jyothi & N. Madhavi, 2019).
Chemical Reactivity and Compound Formation
Reactivity Studies : Research on similar compounds, like 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one, has focused on their reactivity under various conditions. These studies involve reactions with carboxylic acids chlorides to form amides (L. Mironovich & D. Shcherbinin, 2014).
Pyrazinecarboxamides Synthesis and Biological Evaluation : The synthesis of substituted pyrazinecarboxamides and their structure-activity relationships has been explored. These compounds have shown anti-mycobacterial, antifungal, and photosynthesis-inhibiting activity, indicating potential pharmaceutical applications (M. Doležal et al., 2006).
Advanced Applications in Molecular Chemistry
Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids : Fluoroalkyl-substituted pyrazole-4-carboxylic acids have been synthesized on a multigram scale, indicating the potential for large-scale production and use in various chemical processes (Rustam T. Iminov et al., 2015).
Formation of Energetic Multi-Component Molecular Solids : Novel crystals have been formed with tetrafluoroterephthalic acid and a series of N-containing heterocycles. These studies are significant for understanding the molecular assembly and formation of higher-order supramolecular structures (Lei Wang et al., 2014).
Properties
IUPAC Name |
8-methyl-7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O4/c1-8-10-14-9(11(17)18)7-15(10)5-6-16(8)12(19)20-13(2,3)4/h7-8H,5-6H2,1-4H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCEVXHWBGUZWKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=NC(=CN2CCN1C(=O)OC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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